Cas no 61532-80-7 (Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-)

• Product Name: Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-
• CAS No: 61532-80-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 475958
• Update Time: 2024-01-30

Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-

• Inchi： 1S/C12H15N3O2/c16-15(17)10-12-13-7-4-8-14(12)9-11-5-2-1-3-6-11/h1-3,5-6,10,13H,4,7-9H2
• InChI Key： CHGVURYXFUAFNB-UHFFFAOYSA-N
• SMILES： C1(=C[N+]([O-])=O)N(CC2=CC=CC=C2)CCCN1

Computed Properties

• Exact Mass: 233.11655

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 389.3±42.0 °C(Predicted)
• PSA: 58.41
• pka: 3.43±0.20(Predicted)